Cas no 228998-72-9 (Ethyl 4-chloro-2-fluorobenzoylformate)

• Product Name: Ethyl 4-chloro-2-fluorobenzoylformate
• CAS No: 228998-72-9
• MF: C₁₀H₈ClFO₃
• MW: 230.620125770569
• CID: 1072911
• PubChem ID: 24722244
• Update Time: 2025-04-20

Ethyl 4-chloro-2-fluorobenzoylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-fluorobenzoylformate
• LogP
• A878398
• ETHYL4-CHLORO-2-FLUOROBENZOYLFORMATE
• ethyl 4-chloro-2-fluorobenzoylformate, AldrichCPR
• ethyl 2-(4-chloro-2-fluorophenyl)-2-oxoacetate
• 228998-72-9
• DB-095963
• AKOS016017033
• SCHEMBL16068653
• Benzeneacetic acid, 4-chloro-2-fluoro-alpha-oxo-, ethyl ester
• JPRAMEBZOXFRRI-UHFFFAOYSA-N
• MFCD09801394
• DTXSID50641285
• Ethyl (4-chloro-2-fluorophenyl)(oxo)acetate

• MDL： MFCD09801394
• Inchi： 1S/C10H8ClFO3/c1-2-15-10(14)9(13)7-4-3-6(11)5-8(7)12/h3-5H,2H2,1H3
• InChI Key： JPRAMEBZOXFRRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C(=O)OCC)=O)=C(C=1)F

Computed Properties

• Exact Mass: 230.01464
• Monoisotopic Mass: 230.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Ethyl 4-chloro-2-fluorobenzoylformate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives